![molecular formula C6H13ClN2O2 B2499301 2-Methyloxolane-3-carbohydrazide hydrochloride CAS No. 1849259-69-3](/img/structure/B2499301.png)
2-Methyloxolane-3-carbohydrazide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyloxolane-3-carbohydrazide hydrochloride is a chemical compound with the molecular formula C6H13ClN2O2 and a molecular weight of 180.63 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2-Methyloxolane-3-carbohydrazide hydrochloride consists of 6 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms .Scientific Research Applications
- 2-Methyloxolane-3-carbohydrazide hydrochloride (also known as 2-MeOx ) serves as a sustainable, bio-based solvent. Researchers have explored its use in extracting natural products from plant materials and other biological sources . Its lipophilic properties make it suitable for dissolving hydrophobic compounds, facilitating their isolation and analysis.
- The unique properties of 2-MeOx have led to its consideration in drug delivery systems. Its ability to encapsulate hydrophobic drugs and form stable micelles or nanoparticles makes it a promising candidate for targeted drug delivery .
Solvent for Natural Product Extraction
Drug Delivery Systems
Safety and Hazards
Future Directions
The use of 2-Methyloxolane as a sustainable lipophilic solvent to substitute hexane for green extraction of natural products is a hot research topic . It is seen as an environmentally and economically viable alternative to conventional petroleum-based solvents for extraction of lipophilic foodstuff and natural products .
properties
IUPAC Name |
2-methyloxolane-3-carbohydrazide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2.ClH/c1-4-5(2-3-10-4)6(9)8-7;/h4-5H,2-3,7H2,1H3,(H,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYDGFKGUVSDQGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCO1)C(=O)NN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyloxolane-3-carbohydrazide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.